Cas no 610759-42-7 (3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate)

3-(1,3-Benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate is a fluorophore derivative combining benzothiazole and chromene structural motifs with a 4-methoxybenzoate ester group. This compound exhibits strong fluorescence properties, making it valuable for applications in optical materials, sensors, and bioimaging. The benzothiazole moiety enhances photostability, while the chromene core contributes to tunable emission characteristics. The 4-methoxybenzoate group improves solubility in organic solvents, facilitating processing in thin-film or solution-based applications. Its well-defined structure allows for precise modifications to optimize performance in specific environments. Suitable for research in photophysical studies and advanced material development, this compound offers a balance of stability, luminescence efficiency, and synthetic versatility.

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate structure

610759-42-7 structure

Product Name:3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate

CAS No:610759-42-7

MF:C₂₄H₁₅NO₅S

MW:429.444605112076

CID:5554379

Update Time:2025-05-26

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- 3-(benzo[d]thiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate
- 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate
- Inchi： 1S/C24H15NO5S/c1-28-15-8-6-14(7-9-15)24(27)30-16-10-11-17-20(12-16)29-13-18(22(17)26)23-25-19-4-2-3-5-21(19)31-23/h2-13H,1H3
- InChI Key： AQDSGOUOGNODIB-UHFFFAOYSA-N
- SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=NC3=CC=CC=C3S1)C2=O)(=O)C1=CC=C(OC)C=C1

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-0296-2μmol	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-0296-5μmol	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-0296-10μmol	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-0296-20μmol	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-0296-1mg	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-0296-2mg	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-0296-3mg	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-0296-4mg	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-0296-5mg	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3139-0296-10mg	3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate	610759-42-7	90%+	10mg	$79.0	2023-07-05

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate Related Literature

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Additional information on 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate

Comprehensive Overview of 3-(1,3-Benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-Methoxybenzoate (CAS No. 610759-42-7)

3-(1,3-Benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate (CAS No. 610759-42-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and optical characteristics. The presence of both benzothiazole and chromene moieties in its structure makes it a subject of interest for researchers exploring fluorescent probes, pharmaceutical intermediates, and advanced materials.

One of the key features of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate is its potential role in the development of bioimaging agents. With the growing demand for non-invasive diagnostic tools, compounds like this are being investigated for their ability to emit strong fluorescence under specific conditions. Researchers are particularly interested in its photophysical properties, such as high quantum yield and stability, which are critical for applications in cellular imaging and sensor technologies.

In addition to its optical applications, this compound has also been studied for its potential as a pharmacophore. The benzothiazole moiety is a common scaffold in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer activities. When combined with the chromene structure, it may exhibit enhanced binding affinity to biological targets, making it a promising candidate for drug discovery programs. Recent studies have explored its interactions with enzymes and receptors, though further clinical validation is required.

The synthesis of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate typically involves multi-step organic reactions, including condensation and esterification processes. Its chemical stability and solubility in common organic solvents make it suitable for further derivatization, which is a valuable trait for researchers working on structure-activity relationship (SAR) studies. The compound's molecular weight and logP value also suggest favorable pharmacokinetic properties, though in vivo studies are necessary to confirm its bioavailability.

From an industrial perspective, this compound aligns with the rising trend of green chemistry and sustainable synthesis. Manufacturers are increasingly focusing on eco-friendly production methods, and the intermediate role of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate in generating high-value products makes it a relevant topic in process optimization discussions. Its potential use in OLED materials and photovoltaic devices further highlights its versatility.

For those searching for "CAS 610759-42-7 supplier" or "chromene derivatives for research," it is important to note that this compound is primarily available through specialized chemical suppliers and custom synthesis services. Due to its niche applications, pricing and availability may vary. Researchers are advised to verify the compound's purity and analytical data (e.g., HPLC, NMR) before use in sensitive experiments.

In summary, 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl 4-methoxybenzoate represents a fascinating intersection of chemistry, materials science, and biotechnology. Its multifaceted properties make it a compelling subject for ongoing research, particularly in areas like molecular imaging, drug development, and functional materials. As scientific advancements continue, this compound may unlock new possibilities in both academic and industrial settings.